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ZINC Database API: Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals accessing the ZINC
database programmatically.

Frequently Asked Questions (FAQs)
Q1: Do I need an API key to access the ZINC database?

No, the ZINC database does not require a traditional API key for programmatic access. Instead,

it utilizes a URL-based query system that functions like a RESTful API. You can construct URLs

to perform searches and retrieve data without prior authentication.[1][2][3]

Q2: What is the base URL for programmatic access to the latest ZINC database?

The primary endpoint for programmatic access to the current version of the ZINC database,

ZINC22, is https://cartblanche22.docking.org/.[1]

Q3: What data formats are available for download?

The ZINC database provides data in several formats suitable for cheminformatics and

molecular docking studies. Commonly supported formats include:

SMILES
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SDF

mol2

pdbqt

flexibase[4][5]

You can specify the desired format in your URL query.

Q4: Is there a Python library to simplify API access?

Yes, there is a third-party Python library called zincpy that provides a more convenient way to

query the ZINC database. It abstracts away the complexities of constructing the URL queries.

[6]

Q5: Are there any limitations on the number of molecules I can download?

While there are no explicitly stated hard limits on the number of molecules that can be returned

in a single query, downloading very large datasets (millions of compounds) can be time-

consuming and prone to failure. For bulk downloads, it is highly recommended to use the

"tranches" system, which breaks down the database into smaller, manageable chunks.[5][7][8]

Troubleshooting Guides
Problem: My API query is not returning any results or is
returning an error.
This is a common issue that can arise from several causes. Follow this guide to troubleshoot

your query.

Step 1: Verify Your Query Syntax

The most frequent cause of errors is an incorrectly formatted URL. Ensure your query adheres

to the structure provided in the ZINC documentation.

Base URL: Check that you are using the correct base URL:

https://cartblanche22.docking.org/.[1]
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Resource and Identifier: Ensure the resource type (e.g., substances) and any identifiers (like

ZINC IDs) are correctly placed in the URL.

Parameters: Double-check the spelling and values of all query parameters.

Common Query Examples:

Query Type Example URL Structure

Search by ZINC ID
https://cartblanche22.docking.org/substances.txt

?zinc_id=ZINC000000000001

Search by SMILES
https://cartblanche22.docking.org/substances.s

mi?smiles=c1ccccc1

Search by Supplier Code
https://cartblanche22.docking.org/catitems.txt?

supplier_code=SUPPLIER123

Step 2: Check for Common Pitfalls

URL Encoding: Ensure that any special characters in your query, particularly in SMILES

strings, are properly URL-encoded.

HTTP vs. HTTPS: Always use https to ensure a secure connection.

Step 3: Interpret the HTTP Response Code

While the ZINC documentation does not provide a specific list of custom error codes, it uses

standard HTTP status codes to indicate the outcome of a request.
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HTTP Status Code Meaning
Common Causes for ZINC
API

200 OK The request was successful.
Your query was valid and the

server returned results.

400 Bad Request

The server could not

understand the request due to

invalid syntax.

Malformed URL, incorrect

parameters, or invalid SMILES

string.

404 Not Found
The requested resource could

not be found.

The requested ZINC ID or

other identifier does not exist

in the database.

500 Internal Server Error
A generic error indicating a

problem on the server.

The server encountered an

unexpected condition. This

could be transient.

503 Service Unavailable
The server is not ready to

handle the request.

The server might be

overloaded or down for

maintenance.

Step 4: Test with a Simpler Query

If your complex query is failing, try a very simple and known-to-work query, such as searching

for a single, common ZINC ID. This can help you determine if the issue is with your specific

query or a more general connectivity problem.

Problem: I'm having trouble with large downloads or
batch queries.
Downloading large subsets of the ZINC database requires a different approach than simple

queries.

Recommended Protocol: Using Tranches for Bulk Downloads

For downloading substantial amounts of data, the ZINC database is divided into "tranches,"

which are smaller, pre-packaged subsets based on molecular properties.
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Navigate to the Tranche Browser: Access the tranche browser on the ZINC website.

Select Subsets: Choose the desired subsets based on properties like molecular weight and

logP.

Generate a Download Script: The website will generate a script (e.g., for curl or wget) that

contains the URLs for all the selected tranches.[7][9]

Execute the Script: Run this script from your command line to download the data in

manageable parts. This method is more robust and less likely to fail than a single, massive

download request.

Potential Issues with Batch Downloads:

Connection Timeouts: Long-running downloads may be interrupted by network timeouts. The

tranche-based script approach helps mitigate this, as you can often resume the script if it

fails.

Disk Space: Ensure you have sufficient local storage space before initiating a large

download.

Data Parsing Errors: After downloading, you may encounter issues parsing the files. Ensure

your parsing script is robust and can handle potential inconsistencies in the data files. The

ZINC "Problems" page on their wiki lists some known data representation issues.[10]

Experimental Workflows & Logical Relationships
The following diagrams illustrate common workflows and troubleshooting logic when interacting

with the ZINC database API.
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Caption: Troubleshooting workflow for failing API queries.
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Start: Need Bulk Data
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Caption: Recommended workflow for downloading bulk data from ZINC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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